Cas no 78-70-6 (Linalool)

Linalool Properties

Names and Identifiers

• 3,7-Dimethylocta-1,6-dien-3-ol
• (±)-3,7-dimethyl-octa-1,6-dien-3-ol
• (±)-3,7-Dimethylocta-1,6-dien-3-ol
• 1,6-Octadien-3-ol, 3,7-dimethyl-
• 2,6-dimethyl-2,7-octadien-6-ol (linalool)
• 2,6-Dimethyl-2,7-octadiene-6-ol
• 3,7-dimethyl-1,6-octadien-3-ol (linalool)
• 3,7-dimethyl-1,6-octandien-3-ol (linalool)
• Linalool
• LINALOOL, DL-(SG)
• (±)-3,7-Dimethyl-1,6-octadien-3-ol
• 2,6-DiMethyl-2,7-octadien-6-ol
• 3,7-Dimethyl-1,6-octadien-3-ol
• 3,7-Dimethyl-1.6-octadien-3-ol
• 3,7-dimethyloct-1,6-dien-3-ol
• LINALLOL
• Linalol
• Linanool
• Linolool
• Phantol
• 2,6-Dimethylocta-2,7-dien-6-ol
• beta-Linalool
• allo-Ocimenol
• LINALYL ALCOHOL
• p-Linalool
• (+-)-Linalool
• .beta.-Linalool
• Linalool (natural)
• Caswell No. 526A
• FEMA Number 2635
• FEMA No. 2635
• Linalool, 97%
• 3,7-dimethyl-octa-
• Linalyl alcohol
• (R)-(-)-Linalool
• (S)-linalool
• -(-)-Linalool
• (S)-Linalol
• (3R)-Linalool
• (S)-3,7-dimethyl-1,6-octadien-3-ol
• (S)-(+)-linalool
• MLSMR
• MLS002152908
• (3S)-3,7-dimethyl-1,6-octadien-3-ol
• (-)-R-Linalool
• (-)-Linalool
• (R)-(-)-3,7-Dimethyl-1,6-octadien-3-ol
• (R)-3,7-dimethyl-1,6-octadien-3-ol
• (3R)-3,7-dimethyl-1,6-octadien-3-ol
• (R)-linalool
• (+)-Linalool
• (3S)-Linalool
• (-)-3,7-dimethyl-1,6-octadien-3-ol
• SMR000112394
• +Expand

• MDL： MFCD00008906
• InChIKey： CDOSHBSSFJOMGT-UHFFFAOYSA-N
• Inchi： 1S/C10H18O/c1-5-10(4,11)8-6-7-9(2)3/h5,7,11H,1,6,8H2,2-4H3
• SMILES： O([H])C(C([H])=C([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]
• BRN： 1721488

Computed Properties

• Exact Mass: 154.135765g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 154.135765g/mol
• Monoisotopic Mass: 154.135765g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 154.25

Experimental Properties

• Odor: Odor similar to that of bergamot oil and French lavender
• Henrys Law Constant: 2.15e-05 atm-m3/mole
• Atmospheric OH Rate Constant: 1.60e-10 cm3/molecule*sec
• Stability Shelf Life: Stable under recommended storage conditions.
• Autoignition Temperature: 455 °F (235 °C)
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Viscosity: 4.465 mPa s at 25 °C (dynamic)
• Heat of Vaporization: 50.3-51.4 kJ/mol at 368-465 deg K
• Surface Tension: 8.3 mN/m at 20 °C
• Taste: Taste characteristics at 30 ppm: Floral, woody, sweet with a green, spicy tropical nuance
• LogP: 2.66980
• PSA: 20.23000
• Merck: 5495
• Refractive Index: n20/D 1.462(lit.)
• Water Partition Coefficient: 1.45 g/L (25 ºC)
• Boiling Point: 194-197 °C/720 mmHg(lit.)
• Melting Point: 25°C
• Vapor Pressure: 0.17 mmHg ( 25 °C)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• FEMA: 2635 | LINALOOL
• Solubility: ethanol: soluble1ml/4ml, clear, colorless (60% ethanol)
• Color/Form: 2000 μg/mL in methanol
• Color/Form: colorless liquid
• PH: 4.5 (1.45g/l, H2O, 25℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Solubility: It is miscible with ethanol and ether, but insoluble in water and glycerol.
• Density: 0.87 g/mL at 25 °C(lit.)
• Refractive Index: Index of refraction: 1.4627
• Odor: Odor similar to that of bergamot oil and French lavender

Linalool Security Information

• Symbol: GHS07
• RTECS：RG5775000
• WGK Germany：1
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：0.9-5.2%(V)

Linalool Customs Data

• HS CODE：2905223000
• Customs Data：

  China Customs Code:

  2905223000

  Overview:

  2905223000. Linalool. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). Minimum tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2905223000. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

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